5-phenyl-1-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 3-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-5-phenyl-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C20H16N6O3/c1-12-6-5-7-13(10-12)18-21-15(29-23-18)11-25-17-16(22-24-25)19(27)26(20(17)28)14-8-3-2-4-9-14/h2-10,16-17H,11H2,1H3
• InChI Key: ZEPNXIUTZSOGPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC=CC=C5)N=N3
• Molecular Formula: C20H16N6O3
• Molecular Weight: 388.4 g/mol
• CAS No.: 1251678-79-1

Description

5-phenyl-1-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C20H16N6O3 and its molecular weight is 388.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-protozoal Activity

One research focus is the synthesis of novel heterocyclic compounds containing 1,2,4-oxadiazole and 1,2,3-triazole rings due to their anti-protozoal and anti-cancer properties. For instance, Dürüst et al. (2012) designed and synthesized a series of oxadiazolyl pyrrolo triazole diones, utilizing the principle of bioisosterism and 1,3-dipolar cycloaddition reactions. These compounds exhibited significant in vitro anti-protozoal and cytotoxic activities, highlighting their potential as therapeutic agents (Dürüst, Karakuş, Kaiser, & Taşdemir, 2012).

Biological Activities of Triazole Derivatives

Further investigations into the biological activities of triazole derivatives reveal their anticancer potential. Dürüst et al. (2014) synthesized triazoles bearing 1,2,4-oxadiazole and phenylsulfonyl groups through 1,3-dipolar cycloaddition, evaluating their anticancer activities against MCF-7 cells. These studies underscore the significance of such heterocyclic compounds in developing new therapeutic agents with potential anticancer properties (Dürüst, Karakuş, Yavuz, & Gepdıremen, 2014).

Catalytic Applications in Green Chemistry

The synthesis and application of heterocyclic compounds extend beyond biological activities to include catalysis in green chemistry. Bumagin et al. (2018) explored substituted 1-(isoxazol-3-yl)methyl-1H-1,2,3-triazoles for their use in forming palladium(II) complexes. These complexes demonstrated high turnover numbers in C-C cross-coupling reactions under green chemistry conditions, indicating their potential utility in environmentally friendly synthesis processes (Bumagin, Kletskov, Petkevich, Kolesnik, Lyakhov, Ivashkevich, Baranovsky, Kurman, & Potkin, 2018).